
Technical Guide: Safety and Handling of 2-
Chloro-5-methoxypyrazine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Chloro-5-methoxypyrazine

Cat. No.: B1353803 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a

laboratory setting. The information provided is based on available data for 2-Chloro-5-
methoxypyrazine and related compounds. A comprehensive Safety Data Sheet (SDS) for this

specific compound is not publicly available. Therefore, all handling and safety procedures

should be conducted with the utmost caution, adhering to the principles of chemical safety for

hazardous substances. Always consult with your institution's Environmental Health and Safety

(EHS) department for specific guidance.

Introduction
2-Chloro-5-methoxypyrazine (CAS No. 33332-31-9) is a substituted pyrazine derivative.

Pyrazines are a class of heterocyclic aromatic organic compounds with a wide range of

applications in pharmaceuticals, agrochemicals, and as flavor and fragrance agents.[1] The

presence of a halogenated aromatic ring suggests that this compound should be handled as a

potentially hazardous substance. This guide provides a summary of the known safety

information and outlines best practices for its handling and use in a research and development

setting.

Hazard Identification and Classification
Based on available information from chemical suppliers, 2-Chloro-5-methoxypyrazine is

classified with the following hazard statements:[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b1353803?utm_src=pdf-interest
https://www.benchchem.com/product/b1353803?utm_src=pdf-body
https://www.benchchem.com/product/b1353803?utm_src=pdf-body
https://www.benchchem.com/product/b1353803?utm_src=pdf-body
https://www.researchgate.net/publication/361970688_Advances_in_the_Synthesis_and_Bio-Applications_of_Pyrazine_Derivatives_A_Review
https://www.benchchem.com/product/b1353803?utm_src=pdf-body
https://www.aifchem.com/product-ACRKFM165
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1353803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

The signal word for this compound is Warning.[2]

Physical and Chemical Properties
Quantitative data for 2-Chloro-5-methoxypyrazine is limited. The following table summarizes

the available information.

Property Value Reference

CAS Number 33332-31-9 [2][3]

Molecular Formula C₅H₅ClN₂O [3]

Molecular Weight 144.56 g/mol [3]

Appearance White to off-white solid [3]

Melting Point 90 °C [3]

Boiling Point 183.3±35.0 °C (Predicted) [3]

Density 1.292±0.06 g/cm³ (Predicted) [3]

Flash Point Not available

Solubility Not available

Toxicological Information
Specific toxicological data such as LD50 or LC50 values for 2-Chloro-5-methoxypyrazine are

not readily available. The hazard statements indicate moderate acute toxicity if ingested and

irritation to the skin, eyes, and respiratory system.[2] Halogenated aromatic compounds as a
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class can have various toxic effects, and in the absence of specific data, this compound should

be handled as a substance with potential for toxicity.[4][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 13 Tech Support

https://www.msdvetmanual.com/special-pet-topics/poisoning/halogenated-aromatic-poisoning-pcb-and-others
https://www.iloencyclopaedia.org/part-xviii-10978/guide-to-chemicals/item/1053-hydrocarbons-halogenated-aromatic
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1353803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route Hazard
Precautionary
Statement

Reference

Oral Harmful if swallowed

P270: Do not eat,

drink or smoke when

using this product.

P301+P312: IF

SWALLOWED: Call a

POISON CENTER or

doctor/physician if you

feel unwell. P330:

Rinse mouth.

[2]

Dermal Causes skin irritation

P264: Wash skin

thoroughly after

handling. P280: Wear

protective

gloves/protective

clothing/eye

protection/face

protection.

P302+P352: IF ON

SKIN: Wash with

plenty of soap and

water. P332+P313: If

skin irritation occurs:

Get medical

advice/attention.

P362: Take off

contaminated clothing

and wash before

reuse.

[2]

Inhalation May cause respiratory

irritation

P261: Avoid breathing

dust/fume/gas/mist/va

pours/spray. P271:

Use only outdoors or

in a well-ventilated

area. P304+P340: IF

[2]
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INHALED: Remove

person to fresh air and

keep comfortable for

breathing. P312: Call

a POISON CENTER

or doctor/physician if

you feel unwell.

Eyes
Causes serious eye

irritation

P280: Wear protective

gloves/protective

clothing/eye

protection/face

protection.

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing. P337+P313: If

eye irritation persists:

Get medical

advice/attention.

[2]

Experimental Protocols
Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling 2-Chloro-5-methoxypyrazine to

determine the appropriate level of PPE. The following are minimum requirements:
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PPE Category Specification Rationale

Eye and Face Protection
Tightly fitting safety goggles or

a face shield.

Protects against splashes and

airborne particles that can

cause serious eye irritation.

Hand Protection

Chemical-resistant,

impermeable gloves (e.g.,

Nitrile rubber).

Prevents skin contact, which

can cause irritation.

Body Protection
Chemical-resistant lab coat or

coveralls.

Provides a barrier against

accidental spills and splashes.

Respiratory Protection

Use in a certified chemical

fume hood is mandatory. If a

fume hood is not available, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates is required.

Mitigates inhalation risk, as the

vapor and dust may cause

respiratory irritation.

Weighing and Handling of Powder
Due to the hazardous nature of the powder, all weighing and handling must be performed in a

controlled environment to minimize the risk of aerosolization and exposure.

Protocol for Weighing a Hazardous Powder:

Preparation:

Designate a specific area for handling the powder, preferably within a certified chemical

fume hood.[6][7]

Cover the work surface with disposable absorbent bench paper.[6]

Ensure all necessary equipment (spatulas, weigh boats, containers) is clean and readily

available inside the fume hood.

Don the appropriate PPE as specified in section 5.1.
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Weighing Procedure (Tare Method):

Place a labeled, sealable container on the balance inside the fume hood.

Tare the balance to zero.

Carefully transfer the desired amount of 2-Chloro-5-methoxypyrazine into the container

using a clean spatula. Avoid creating dust.[6][7]

Once the desired weight is achieved, securely close the container.

If the balance is located outside the fume hood, tare a sealed container, transfer the

powder inside the fume hood, seal the container, and then move it to the balance for

weighing.[8][9]

Post-Weighing:

Clean any residual powder from the spatula and work surface using a wet wipe or a

HEPA-filtered vacuum. Do not use dry sweeping.[6][8]

Dispose of all contaminated disposable materials (weigh boats, wipes, gloves) in a

designated hazardous waste container.

Storage
Proper storage is crucial to maintain the stability of 2-Chloro-5-methoxypyrazine and prevent

accidental exposure.

Temperature: Store in a cool, dry, and well-ventilated area, ideally between 2-8°C.[3][10]

Container: Keep the container tightly sealed to prevent moisture absorption and

contamination.[10] Use containers made of glass or high-density polyethylene (HDPE).[10]

Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.

[11]

Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and

appropriate hazard warnings.[10]
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Emergency Procedures
First Aid Measures

Exposure First Aid Procedure

Inhalation

Move the exposed person to fresh air at once. If

breathing has stopped, perform artificial

respiration. Get medical attention as soon as

possible.[2]

Skin Contact

Immediately flush the contaminated skin with

plenty of soap and water for at least 15 minutes.

[12] Remove contaminated clothing while

rinsing. If skin irritation persists, get medical

advice.[2]

Eye Contact

Immediately wash (irrigate) the eyes with large

amounts of water for at least 15 minutes,

occasionally lifting the lower and upper lids.[12]

Remove contact lenses if present and easy to

do. Continue rinsing. Get medical attention

immediately.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a POISON CENTER

or doctor/physician immediately.[2]

Spill Response
Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: For a small spill, carefully cover the powder with an inert absorbent material (e.g.,

sand, vermiculite).

Clean-up: Wearing appropriate PPE, carefully scoop the absorbed material into a designated

hazardous waste container. Clean the spill area with a wet cloth or sponge, and place all
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contaminated materials into the waste container.

Decontaminate: Decontaminate the area and any equipment used for cleanup.

Report: Report the spill to your supervisor and EHS department.

Waste Disposal
All waste containing 2-Chloro-5-methoxypyrazine, including empty containers, contaminated

PPE, and spill cleanup materials, must be disposed of as hazardous waste.[13] Collect

halogenated organic waste in a separate, properly labeled, and sealed container.[13] Follow all

local, state, and federal regulations for hazardous waste disposal.

Visualizations
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Spill Occurs

Evacuate Area

Don Appropriate PPE
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Dispose of Waste
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Click to download full resolution via product page

Caption: Workflow for responding to a 2-Chloro-5-methoxypyrazine spill.
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Hierarchy of Controls for Exposure Prevention

Elimination/Substitution
(Use a less hazardous chemical)

Engineering Controls
(Chemical Fume Hood)
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(SOPs, Training)

Personal Protective Equipment
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Click to download full resolution via product page

Caption: Hierarchy of controls for safe handling of hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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